Cas no 2452-14-4 (Butanoic acid,2-ethyl-, sodium salt (1:1))
2452-14-4 structure
Product Name:Butanoic acid,2-ethyl-, sodium salt (1:1)
CAS No:2452-14-4
MF:C6H11NaO2
MW:138.140113115311
CID:282679
PubChem ID:23663635
Update Time:2025-04-19
Butanoic acid,2-ethyl-, sodium salt (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid,2-ethyl-, sodium salt (1:1)
- sodium,2-ethylbutanoate
- Sodium 2-ethylbutyrate
- 2452-14-4
- sodium diethylacetate
- DTXSID70179272
- BLSRNVDCHVKXSO-UHFFFAOYSA-M
- NS00082363
- SCHEMBL3892346
- EINECS 219-519-0
-
- Inchi: 1S/C6H12O2.Na/c1-3-5(4-2)6(7)8;/h5H,3-4H2,1-2H3,(H,7,8);/q;+1/p-1
- InChI Key: BLSRNVDCHVKXSO-UHFFFAOYSA-M
- SMILES: [Na+].[O-]C(C(CC)CC)=O
Computed Properties
- Exact Mass: 138.06573
- Monoisotopic Mass: 138.06567387g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 79.1
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 40.1Ų
Experimental Properties
- PSA: 40.13
Butanoic acid,2-ethyl-, sodium salt (1:1) Related Literature
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
2452-14-4 (Butanoic acid,2-ethyl-, sodium salt (1:1)) Related Products
- 610-09-3(cis-1,2-Cyclohexanedicarboxylic acid)
- 97-61-0(2-Methyl-pentanoic Acid)
- 1703-58-8(1,2,3,4-Butanetetracarboxylic acid)
- 1188-02-9(2-Methylheptanoic acid)
- 1460-16-8(Cycloheptanecarboxylic acid)
- 498-21-5(Methylsuccinic acid)
- 681-57-2(2,2-Dimethylglutaric acid)
- 619-82-9(trans-cyclohexane-1,4-dicarboxylic acid)
- 99-66-1(Valproic acid)
- 1076-97-7(1,4-Cyclohexanedicarboxylic Acid)
Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent